Cas no 1514068-65-5 (2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl-)

2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl-, is a heterocyclic compound featuring a quinoxaline core with a phenyl substituent at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its partially hydrogenated quinoxaline ring enhances stability while retaining reactivity for further functionalization. The phenyl group contributes to lipophilicity, potentially improving bioavailability in medicinal chemistry applications. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to participate in diverse chemical transformations. Its well-defined structure ensures reproducibility in synthetic routes, supporting consistent research outcomes.
2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- structure
1514068-65-5 structure
Product Name:2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl-
CAS No:1514068-65-5
MF:C14H12N2O
MW:224.257883071899
CID:5324289
Update Time:2025-06-08

2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl-
    • Inchi: 1S/C14H12N2O/c17-14-10-16(11-6-2-1-3-7-11)13-9-5-4-8-12(13)15-14/h1-9H,10H2,(H,15,17)
    • InChI Key: FHIBUSCZUPOSEK-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)N(C2=CC=CC=C2)CC1=O

2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7501186-0.05g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
0.05g
$101.0 2025-02-20
Enamine
EN300-7501186-0.1g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
0.1g
$152.0 2025-02-20
Enamine
EN300-7501186-0.25g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
0.25g
$216.0 2025-02-20
Enamine
EN300-7501186-0.5g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
0.5g
$407.0 2025-02-20
Enamine
EN300-7501186-1.0g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
1.0g
$528.0 2025-02-20
Enamine
EN300-7501186-2.5g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
2.5g
$1034.0 2025-02-20
Enamine
EN300-7501186-5.0g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
5.0g
$1530.0 2025-02-20
Enamine
EN300-7501186-10.0g
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95.0%
10.0g
$2269.0 2025-02-20
1PlusChem
1P028TR0-50mg
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95%
50mg
$182.00 2024-06-20
1PlusChem
1P028TR0-100mg
4-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
1514068-65-5 95%
100mg
$243.00 2024-06-20

Additional information on 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl-

Introduction to 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- (CAS No. 1514068-65-5)

2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- (CAS No. 1514068-65-5) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the quinoxaline class of molecules, which are known for their broad spectrum of biological functions and pharmacological relevance. The presence of a phenyl group at the 4-position and the dihydro substitution at the 3,4-position enhances its molecular complexity and may contribute to its distinct chemical and biological characteristics.

The quinoxalinone core structure is a fused bicyclic system consisting of a benzene ring and a pyrazine ring, connected by a carbonyl group. This framework is highly versatile and has been extensively explored in drug discovery efforts. The 3,4-dihydro modification in 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- suggests that the molecule possesses a partially saturated system, which can influence its electronic properties and reactivity. The phenyl group at the 4-position introduces additional aromaticity and may play a crucial role in interactions with biological targets.

In recent years, there has been growing interest in quinoxaline derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. Studies have shown that compounds within this class can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- may confer unique pharmacological effects that make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The quinoxalinone moiety is known to interact with enzymes and receptors in ways that can lead to therapeutic benefits. For instance, modifications at the 3,4-position can alter the compound's solubility and bioavailability, while the phenyl group can enhance binding affinity to specific biological targets. These features make 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- an attractive molecule for medicinal chemists seeking to design novel drugs.

Recent research has highlighted the importance of quinoxaline derivatives in addressing unmet medical needs. For example, studies have demonstrated that certain quinoxalines can inhibit kinases involved in cancer progression. The structural features of 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl-, including the dihydro and phenyl substituents, may enable it to interact with such kinases in a unique manner. This could lead to the development of new anticancer agents with improved efficacy and reduced side effects.

The synthesis of 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce complex quinoxaline derivatives more efficiently than ever before.

In addition to its pharmaceutical potential, 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- may also find applications in other areas of chemistry. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules with tailored properties. Researchers are exploring ways to leverage this compound's reactivity for developing new materials or catalysts.

The biological activity of 2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl- is being actively investigated in various preclinical studies. These studies aim to elucidate its mechanism of action and assess its potential as a therapeutic agent. Preliminary results suggest that this compound may exhibit promising effects on target proteins associated with diseases such as cancer and inflammation.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. However,2(1H)-Quinoxalinone, 3,4-dihydro-4-phenyl, represents an exciting opportunity due to its unique structural features and potential biological activities. Further research is needed to fully understand its therapeutic potential and optimize its pharmacological properties.

In conclusion,2(1H)-Quinoxalinone, 3, 4-dihydro, and phenyl-substituted derivatives like CAS No.1514068\-65\-5 are fascinating compounds with significant pharmaceutical promise. Their structural complexity combined with their potential biological activities make them valuable candidates for drug discovery efforts aimed at addressing various diseases.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk